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Compound of Interest

Compound Name: 6-Amino-1-methyl-5-nitrosouracil

Cat. No.: B114625 Get Quote

An In-depth Technical Guide to 6-Amino-1-methyl-5-nitrosouracil

COMPOUND AT A GLANCE

CAS Number: 6972-78-7 Chemical Name: 6-Amino-1-methyl-5-nitrosouracil Synonyms: 6-

Amino-1-methyl-5-nitroso-1H-pyrimidine-2,4-dione, 6-Amino-1-methyl-5-nitroso-2,4(1H,3H)-

pyrimidinedione, NSC 62582.[1][2]

Introduction
6-Amino-1-methyl-5-nitrosouracil is a heterocyclic compound derived from uracil, a key

nucleobase. Its distinct chemical structure, featuring an amino group at the 6-position and a

nitroso group at the 5-position, imparts unique reactivity and biological activity. This makes it a

valuable intermediate in organic synthesis and a compound of interest for pharmacological

research. This guide provides a comprehensive overview of its chemical properties, synthesis,

applications, and relevant experimental protocols for researchers in chemistry and drug

development. The primary known applications include its use as a precursor in the synthesis of

more complex molecules, its potential as an antimicrobial agent, and its function as a bidentate

ligand in coordination chemistry, notably in forming complexes with platinum(II).[1][3][4][5]

Physicochemical and Structural Data
The structural and physical properties of 6-Amino-1-methyl-5-nitrosouracil are summarized

below. These characteristics are fundamental for its application in experimental settings,
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influencing its solubility, stability, and reactivity.

Table 1: Physicochemical Properties
Property Value Source

Molecular Formula C₅H₆N₄O₃ [1][6][7]

Molecular Weight 170.13 g/mol [6][7][8]

Appearance
Violet / Purple crystalline

powder or solid
[4][9]

Melting Point >300 °C (lit.) [1][8]

Solubility Soluble in DMSO [1]

pKa 7.08 ± 0.40 (Predicted) [1]

LogP -0.36510 (Predicted) [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 5 [1]

Density 1.83 g/cm³ (Predicted) [1]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 6972-78-7 [6][7]

EC Number 230-213-6 [1][6][8]

PubChem CID 81448 [2]

ChEMBL ID CHEMBL529879 [1]

SMILES
CN1C(=C(C(=O)NC1=O)N=O)

N
[7][8]

InChI Key
AHOWVSJPUQTRNN-

UHFFFAOYSA-N
[8]
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Synthesis and Logic
The synthesis of 6-Amino-1-methyl-5-nitrosouracil is typically achieved via a two-step

process. First, the precursor 6-amino-1-methyluracil is synthesized, followed by nitrosation at

the C5 position.

Logical Workflow for Synthesis

Step 1: Synthesis of 6-Amino-1-methyluracil Step 2: Nitrosation

Ethyl Cyanoacetate + Methylurea

Cyclocondensation Reaction
(Reflux)

Sodium Ethoxide (in Ethanol)

Acidification (e.g., Acetic Acid)

6-Amino-1-methyluracil (Precursor)

6-Amino-1-methyluracil (from Step 1)

Nitrosation Reaction
(Room Temp)

Sodium Nitrite (NaNO₂) in Water Acidic Medium (e.g., Acetic Acid)

6-Amino-1-methyl-5-nitrosouracil (Final Product)

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of the target compound.

Experimental Protocol: Synthesis
This protocol is based on established methods for the synthesis of related aminouracils and

their subsequent nitrosation.[2][10][11]

Step 1: Synthesis of 6-Amino-1-methyluracil (Precursor)
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Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and

magnetic stirrer, prepare a solution of sodium ethoxide by dissolving sodium metal (1.0 eq.)

in absolute ethanol under an inert atmosphere.

Reaction Initiation: To the sodium ethoxide solution, add methylurea (1.0 eq.) and ethyl

cyanoacetate (1.0 eq.).

Cyclocondensation: Heat the mixture to reflux with vigorous stirring for 4-6 hours. The

reaction mixture may become a thick solid.

Work-up: After cooling to room temperature, add hot water to dissolve the solid. Neutralize

the solution to approximately pH 6 using glacial acetic acid.

Isolation: Cool the solution in an ice bath to precipitate the product. Collect the solid by

filtration, wash with cold water and ethanol, and dry under vacuum to yield 6-amino-1-

methyluracil.

Step 2: Nitrosation to form 6-Amino-1-methyl-5-nitrosouracil

Suspension: Suspend the 6-amino-1-methyluracil (1.0 eq.) from Step 1 in water containing a

catalytic amount of glacial acetic acid in a beaker with stirring.

Nitrosating Agent: Prepare a solution of sodium nitrite (NaNO₂) (1.0 eq.) in a minimal amount

of water.

Reaction: Add the sodium nitrite solution dropwise to the stirred suspension at room

temperature. Stirring is continued for 30-60 minutes. A distinct color change to deep violet or

rose-red indicates the formation of the nitroso compound.[9]

Isolation and Purification: Collect the violet precipitate by filtration. Wash the solid thoroughly

with cold water, followed by a small amount of cold ethanol to remove impurities.

Drying: Dry the final product, 6-Amino-1-methyl-5-nitrosouracil, in a desiccator.

Applications in Research and Development
Antimicrobial Activity
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6-Amino-1-methyl-5-nitrosouracil is reported to possess antimicrobial properties.[1][3][4]

While the specific molecular mechanism and signaling pathways are not extensively detailed in

the literature, the activity is likely related to the chemical reactivity of the uracil scaffold and the

nitroso group, which can potentially interfere with essential cellular processes in

microorganisms.

Hypothesized Antimicrobial Mechanisms

Potential Cellular Targets

6-Amino-1-methyl-5-nitrosouracil

DNA Replication
(e.g., Intercalation, Alkylation)

Protein Synthesis
(e.g., Ribosome Interference)

Essential Metabolic Pathways
(e.g., Enzyme Inhibition)

Inhibition of Growth / Cell Death

Click to download full resolution via product page

Caption: Generalized potential mechanisms of antimicrobial action.

Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Disk Diffusion)

This protocol provides a general method to evaluate the antimicrobial activity of the title

compound.

Media Preparation: Prepare Mueller-Hinton agar plates according to the manufacturer's

instructions.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g.,

Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

Plating: Uniformly swab the entire surface of the agar plates with the microbial suspension.
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Disk Application: Prepare stock solutions of 6-Amino-1-methyl-5-nitrosouracil in DMSO.

Aseptically apply sterile paper disks (6 mm diameter) to the agar surface. Pipette a defined

volume (e.g., 10 µL) of the test compound solution onto each disk. A disk with DMSO serves

as the negative control.

Incubation: Incubate the plates at 37°C for 18-24 hours.

Data Analysis: Measure the diameter of the zone of inhibition (in mm) around each disk. A

larger zone indicates greater antimicrobial activity.

Ligand for Platinum(II) Complexes
The nitrogen and oxygen atoms in the 6-Amino-1-methyl-5-nitrosouracil structure allow it to

act as a bidentate ligand, capable of forming stable complexes with metal ions like platinum(II).

[5] Such complexes are of interest in the development of novel anticancer agents, analogous to

cisplatin but with potentially different activity profiles and reduced side effects.

Logical Diagram: Role as a Chemical Precursor

Synthetic Pathways

6-Amino-1-methyl-5-nitrosouracil

Complexation with
K₂PtCl₄

Reduction followed by
Cyclization with Carboxylic Acids

Platinum(II) Complexes
(Potential Anticancer Agents)

8-Substituted Xanthines
(e.g., Adenosine Receptor Antagonists)

Click to download full resolution via product page

Caption: Role as an intermediate in synthesizing bioactive compounds.

Experimental Protocol: Synthesis of a Platinum(II) Complex
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This protocol is adapted from a general procedure for complexing nitrogen-containing

heterocyclic ligands with potassium tetrachloroplatinate.[12]

Ligand Solution: Dissolve 6-Amino-1-methyl-5-nitrosouracil (2.0 eq.) in a suitable solvent

(e.g., water-acetone mixture).

Platinum Salt Solution: In a separate flask, dissolve potassium tetrachloroplatinate (K₂PtCl₄)

(1.0 eq.) in water.

Complexation Reaction: Slowly add the ligand solution to the stirred K₂PtCl₄ solution at room

temperature. The reaction should be carried out in the dark to prevent photo-decomposition.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC). The

reaction may take several hours to days to complete.

Isolation: Upon completion, the platinum complex, often a colored precipitate, is collected by

filtration.

Purification: Wash the precipitate with water and an appropriate organic solvent (e.g.,

acetone) to remove unreacted starting materials. The product can be further purified by

column chromatography or recrystallization if necessary.

Characterization: Confirm the structure of the complex using techniques such as ¹H NMR,

¹⁹⁵Pt NMR, IR spectroscopy, and elemental analysis.

Safety and Handling
6-Amino-1-methyl-5-nitrosouracil is classified as an irritant. Standard laboratory safety

precautions should be strictly followed.

Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[2][5][8][12][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields, and a lab coat.[5][9] Use a dust mask or work in a fume hood to avoid

inhaling the powder.[8]
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Handling: Avoid generating dust.[5][9] Store in a cool, dry, and well-ventilated place in a

tightly sealed container.[9]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[5][12]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do.[5][9][12]

Inhalation: Move the person to fresh air.[5][9]

Ingestion: Wash out mouth with water.[5][9]

In all cases of exposure, seek medical attention.[5][9]

Fire Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam as

extinguishing media.[5][9]

Conclusion
6-Amino-1-methyl-5-nitrosouracil (CAS: 6972-78-7) is a versatile chemical building block

with established utility and potential in medicinal chemistry. Its straightforward synthesis and

reactive functional groups make it an important precursor for developing novel therapeutic

agents, particularly antimicrobial compounds and platinum-based anticancer drugs. The

protocols and data presented in this guide offer a foundational resource for researchers aiming

to explore the chemistry and biological applications of this compound. Further investigation into

its specific mechanisms of action is warranted and represents a promising area for future

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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